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Cat. No.: B15610533 Get Quote

Introduction

(2-pyridyl)diphenylphosphine (DPPY) is a versatile monodentate phosphine ligand that

incorporates both a soft phosphorus donor and a hard nitrogen donor atom within the same

molecule. This unique electronic and steric profile makes it a valuable ligand in homogeneous

catalysis, influencing the activity, selectivity, and stability of various transition metal catalysts.

DPPY is particularly noted for its applications in palladium-catalyzed cross-coupling reactions

and rhodium-catalyzed hydroformylation, where it can act as a ligand to stabilize the metal

center and participate in the catalytic cycle.

These application notes provide an overview of the use of DPPY in key homogeneous catalytic

reactions, complete with experimental protocols and performance data. The information is

intended for researchers, scientists, and professionals in the field of drug development and

chemical synthesis.

Palladium-Catalyzed Suzuki-Miyaura Cross-
Coupling
The Suzuki-Miyaura cross-coupling reaction is a powerful method for the formation of carbon-

carbon bonds. The choice of ligand is critical for achieving high yields and turnover numbers.

DPPY has been successfully employed as a ligand in this reaction, particularly for the coupling

of aryl chlorides and bromides with arylboronic acids.
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Logical Workflow for Suzuki-Miyaura Coupling
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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